2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide
• InChI: InChI=1S/C15H18N2O2S/c1-10-13(11(2)19-17-10)7-14(18)16-9-15(4-5-15)12-3-6-20-8-12/h3,6,8H,4-5,7,9H2,1-2H3,(H,16,18)
• InChI Key: LXEZNTLBTMETCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2(CC2)C3=CSC=C3
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide, also known as DMOT, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids in the body. DMOT has been shown to have a range of biochemical and physiological effects, and its use has provided valuable insights into the mechanisms of endocannabinoid signaling.

Mechanism of Action

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids in the body. By inhibiting FAAH, 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide increases the levels of endocannabinoids in the body, which can have a range of effects on various physiological processes. The exact mechanism of action of 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide is still being studied, but it is thought to involve the modulation of the endocannabinoid system in the body.
Biochemical and Physiological Effects:
2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. It has also been shown to have effects on appetite, metabolism, and energy balance. 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide has been used in a range of animal models to study these effects, and has provided valuable insights into the mechanisms of endocannabinoid signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide in lab experiments is its potency and selectivity for FAAH. This allows researchers to study the effects of endocannabinoids in a more targeted and specific way. However, there are also limitations to using 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide in lab experiments. For example, the synthesis method for 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide is complex and requires specialized equipment and expertise. Additionally, 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide can be expensive to produce, which may limit its availability for some researchers.

Future Directions

There are many potential future directions for research on 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide and its effects on the body. One area of interest is the potential therapeutic applications of 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide for various conditions, such as chronic pain, inflammation, and anxiety disorders. Additionally, further research is needed to fully understand the mechanisms of action of 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide and its effects on the endocannabinoid system. Overall, 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide has provided valuable insights into the role of endocannabinoids in the body, and its use in scientific research is likely to continue to grow in the future.

Synthesis Methods

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method typically involves the use of specialized equipment and techniques, and requires a high level of expertise in organic chemistry. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the purity and quality of the final product are critical for its use in scientific research.

Scientific Research Applications

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide has been widely used in scientific research to study the role of endocannabinoids in a range of physiological processes. It has been shown to have a range of effects on the body, including analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]acetamide has also been used to study the role of endocannabinoids in the regulation of appetite, metabolism, and energy balance.